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Compound of Interest

Compound Name: 80-016B

L  Get Quote

Cat. No.: B10829782

Essential Safety and Handling Guide for 80-
016B

For researchers, scientists, and drug development professionals working with the ionizable
cationic lipidoid 80-O16B, this guide provides critical safety and logistical information.
Adherence to these protocols is essential for ensuring laboratory safety and proper handling of
this compound.

Chemical and Physical Properties of 80-016B

A summary of the key quantitative data for 80-O16B is presented below for easy reference.

Property Value

CAS Number 1624618-02-5

Molecular Formula C39H78N204S4

Formula Weight 767.3 g/mol

Purity >98%

Formulation A 10 mg/ml solution in ethanol

Storage Temperature -20°C
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Hazard Identification and Personal Protective Equipment (PPE)

The Safety Data Sheet (SDS) for 80-016B identifies it as harmful if swallowed (Acute toxicity,
oral, Category 4), a skin irritant (Category 2), and a cause of serious eye irritation (Category
2A)[1]. Therefore, stringent adherence to the following personal protective equipment

guidelines is mandatory.

PPE Category Required Equipment Specifications

o Must be worn at all times when
] Safety goggles with side- )
Eye and Face Protection ) ] handling the compound to
shields or face shield
prevent eye contact[1].

Chemical-resistant gloves

(e.g., nitrile) are required.
Hand Protection Protective gloves Inspect gloves prior to use and

dispose of them in accordance

with good laboratory practices.

A lab coat or other protective
Skin and Body Protection Impervious clothing clothing should be worn to
prevent skin contact[1].

Use in a well-ventilated area. If
) ) ) ) aerosols may be generated, a
Respiratory Protection Suitable respirator ] i ]
suitable respirator is

required[1].

Operational and Disposal Plans

A systematic approach to handling and disposal is critical to mitigate risks. The following
experimental workflow outlines the necessary steps from preparation to disposal.
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Figure 1: Safe Handling Workflow for 80-O16B
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Caption: Figure 1: Safe Handling Workflow for 80-O16B.
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In the event of a spill, a clear and immediate response is necessary to ensure safety and
minimize contamination.

Figure 2: Spill Response Decision-Making
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Caption: Figure 2: Spill Response Decision-Making.
Experimental Protocols
First Aid Measures

In case of exposure to 80-O16B, the following first aid measures should be taken
immediately[1]:

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Check for and remove any contact lenses.
Get medical attention.

o Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Get medical attention.

 Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, if breathing is irregular or if respiratory arrest occurs, provide
artificial respiration or oxygen by trained personnel. Get medical attention.

 Ingestion: Wash out mouth with water. Do not induce vomiting unless directed to do so by
medical personnel. Get medical attention.

Disposal Considerations

All waste materials contaminated with 80-O16B should be treated as hazardous waste.
Dispose of contents and container in accordance with all local, regional, national and
international regulations[1]. Do not allow the product to enter drains[1]. As 80-O16B is
formulated in ethanol, a flammable solvent, appropriate precautions for flammable liquid waste
must also be taken. The use of formulated alkaline cleaning agents has been shown to be
effective in cleaning lipid nanoparticles and may be considered for decontamination of
equipment[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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